Cas no 898778-65-9 (2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene)

• Product Name: 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene
• CAS No: 898778-65-9
• MF: C₁₈H₂₀O₄S
• MW: 332.414004325867
• MDL: MFCD07699156
• CID: 872604
• PubChem ID: 24723517
• Update Time: 2025-11-01

2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• (4-butoxyphenyl)-[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-(4-N-BUTOXYBENZOYL)-5-(1,3-DIOXOLAN-2-YL)THIOPHENE
• 2-(3,4-DICHLORO-PHENYL)-ACETAMIDINE HCL
• (4-Butoxyphenyl)[5-(1,3-dioxolan-2-yl)thiophen-2-yl]methanone
• 2-[5-(4-BUTOXYBENZOYL)THIOPHEN-2-YL]-1,3-DIOXOLANE
• 898778-65-9
• MFCD07699156
• DTXSID00641957
• AKOS016018674
• 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

• MDL： MFCD07699156
• Inchi： 1S/C18H20O4S/c1-2-3-10-20-14-6-4-13(5-7-14)17(19)15-8-9-16(23-15)18-21-11-12-22-18/h4-9,18H,2-3,10-12H2,1H3
• InChI Key： UKCSOQRGMKYVOP-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC(=CC=2)OCCCC)=O)=CC=C1C1OCCO1

Computed Properties

• Exact Mass: 332.10800
• Monoisotopic Mass: 332.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 73Ų

Experimental Properties

• PSA: 73.00000
• LogP: 4.20340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene

2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene: A Comprehensive Overview

2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, with the CAS number 898778-65-9, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its thiophene core, which is substituted with a 4-n-butoxybenzoyl group and a 1,3-dioxolane moiety. These functional groups contribute to the compound's stability and reactivity, making it an interesting subject for both academic research and industrial applications.

The thiophene core of 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene is a five-membered heterocyclic ring containing one sulfur atom. Thiophenes are known for their aromatic properties and are widely used in the synthesis of pharmaceuticals, dyes, and electronic materials. The presence of the 4-n-butoxybenzoyl group on the thiophene ring enhances the compound's solubility and electronic properties, while the 1,3-dioxolane moiety provides additional stability and reactivity.

In the context of medicinal chemistry, 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has been studied for its potential as a lead compound in drug discovery. Recent research has shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that derivatives of thiophenes with substituted benzoyl groups demonstrated significant inhibition of cancer cell proliferation. This finding suggests that 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene could serve as a valuable starting point for the development of novel therapeutic agents.

Beyond its potential in medicinal chemistry, 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has also been explored for its applications in materials science. The unique combination of the thiophene core and the functional groups attached to it makes this compound suitable for use in organic electronics. Research published in Advanced Materials (2020) highlighted the use of thiophene-based compounds in the fabrication of organic photovoltaic cells (OPVs). The high electron affinity and good charge transport properties of these compounds contribute to improved device performance. Specifically, 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene has shown promise as a donor material in OPVs due to its favorable energy levels and molecular packing.

The synthesis of 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of 4-n-butoxybenzoic acid with a suitable thiophene derivative followed by protection and deprotection steps to introduce the 1,3-dioxolane moiety. Advanced synthetic methods such as palladium-catalyzed cross-coupling reactions have been employed to optimize the synthesis process and reduce side reactions.

In terms of characterization, various analytical techniques are used to confirm the structure and purity of 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene. Nuclear magnetic resonance (NMR) spectroscopy is particularly useful for elucidating the molecular structure by providing detailed information about the connectivity and environment of atoms within the molecule. Mass spectrometry (MS) is employed to determine the molecular weight and confirm the presence of specific functional groups. Additionally, X-ray crystallography can be used to obtain precise structural data at the atomic level.

The physical properties of 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, such as melting point, solubility, and thermal stability, are crucial for its practical applications. These properties can be influenced by factors such as solvent choice and reaction conditions during synthesis. For example, solubility studies have shown that this compound exhibits good solubility in common organic solvents like dichloromethane and dimethylformamide (DMF), which facilitates its use in various chemical reactions and material processing techniques.

In conclusion, 2-(4-n-Butoxybenzoyl)-5-(1,3-dioxolan-2-yl)thiophene, with CAS number 898778-65-9, is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development. Ongoing studies continue to explore its biological activities and material properties, paving the way for innovative applications in drug discovery and advanced materials technology.